Cas no 93820-43-0 (isooctanoic acid, compound with cyclohexylamine (1:1))

• Product name: isooctanoic acid, compound with cyclohexylamine (1:1)
• CAS No: 93820-43-0
• MF: C₈H₁₆O₂^.C₆H₁₃N
• MW: 243.38556
• CID: 1983319
• PubChem ID: 44153406

isooctanoic acid, compound with cyclohexylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• isooctanoic acid, compound with cyclohexylamine (1:1)
• cyclohexanamine,6-methylheptanoic acid
• 6-Methylheptanoic acid--cyclohexanamine (1/1)
• DTXSID50917735
• EINECS 298-622-2
• 93820-43-0

• Inchi： InChI=1S/C8H16O2.C6H13N/c1-7(2)5-3-4-6-8(9)10;7-6-4-2-1-3-5-6/h7H,3-6H2,1-2H3,(H,9,10);6H,1-5,7H2
• InChI Key： JPXIRBIAASOZOR-UHFFFAOYSA-N
• SMILES： CC(C)CCCCC(=O)O.C1CCC(CC1)N

Computed Properties

• Exact Mass: 243.22
• Monoisotopic Mass: 243.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2